(E)-N-(3-ethyl-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H21F2N3O3S2/c1-2-26-19-17(23)12-15(22)13-18(19)30-21(26)24-20(27)14-6-8-16(9-7-14)31(28,29)25-10-4-3-5-11-25/h6-9,12-13H,2-5,10-11H2,1H3
• InChI Key: ZYJSBSJAHZIJNB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4)F)F
• Molecular Formula: C21H21F2N3O3S2
• Molecular Weight: 465.5 g/mol

Description

(E)-N-(3-ethyl-4,6-difluorobenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C21H21F2N3O3S2 and its molecular weight is 465.53. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Research on substituted 2-aminobenzothiazoles derivatives demonstrated their potential in designing new antimicrobial agents. These compounds showed promising activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains, indicating their relevance in addressing antimicrobial resistance, a major global health problem (Anuse et al., 2019).

Anti-Tuberculosis Agents

• A study on thiazole-aminopiperidine hybrid analogues identified novel inhibitors of Mycobacterium tuberculosis GyrB, showcasing the potential of these compounds in developing new antituberculosis treatments. The promising compound from this series exhibited significant in vitro activity, highlighting the therapeutic potential of such molecules (Jeankumar et al., 2013).

Anticancer Activity

• The synthesis and biological evaluation of certain piperidine substituted benzothiazole derivatives revealed their potential in developing anticancer agents. These compounds exhibited good antibacterial and antifungal activities, suggesting a broader spectrum of therapeutic applications (Shafi et al., 2021).

Antifungal and Antibacterial Agents

• Another study focused on the synthesis of new pyridine derivatives, which were evaluated for their antibacterial and antifungal activities. This research highlights the utility of incorporating benzothiazole and piperidine structures in developing compounds with potential antimicrobial applications (Patel & Agravat, 2007).

Drug Design and Synthesis

• The versatile synthetic routes to generate diverse trifluoromethyl heterocycles from a single precursor emphasize the importance of chemical design in creating molecules with potential biological activities. This approach demonstrates the flexibility and utility of incorporating piperidine and benzothiazole motifs in drug development (Honey et al., 2012).